2-[[5-[(4-fluorophenyl)methyl]-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[5-[(4-fluorophenyl)methyl]-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H19FN4O3S2/c1-33-18-10-8-17(9-11-18)28-20(31)14-34-25-29-21-19-3-2-12-27-23(19)35-22(21)24(32)30(25)13-15-4-6-16(26)7-5-15/h2-12H,13-14H2,1H3,(H,28,31)
• InChI Key: AUJPBQJHVHYAFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)SC5=C3C=CC=N5
• Molecular Formula: C25H19FN4O3S2
• Molecular Weight: 506.6 g/mol
• CAS No.: 1223821-75-7

Description

This compound is a structurally complex heterocyclic molecule featuring a tricyclic core (8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaene) with a 4-fluorophenylmethyl substituent and a sulfanyl-linked acetamide group bound to a 4-methoxyphenyl moiety. Its design integrates pharmacophoric elements common in medicinal chemistry: the fluorophenyl group enhances lipophilicity and target binding affinity, while the thia-triaza heterocycle may confer metabolic stability and diverse intermolecular interactions . Structural characterization of such molecules often employs crystallographic tools like SHELX for refinement, ensuring accurate stereochemical assignment .

Comparison with Similar Compounds

Key Observations :

• The target compound’s tricyclic core distinguishes it from simpler acetamide derivatives like the compounds in and , which lack fused heterocycles. This complexity likely enhances target selectivity but may reduce synthetic accessibility.
• The 4-fluorophenyl group is a shared feature with , suggesting a deliberate design to optimize pharmacokinetic properties. However, the cyclohexyl and propyl substituents in may reduce aqueous solubility compared to the target’s methoxyphenyl group.
• The acetamide moiety is a common linker in all three compounds, but its positioning within the tricyclic system in the target compound could influence conformational flexibility and binding kinetics.